Cas no 59632-08-5 (Benzonitrile, 2-(2-hydroxyethoxy)-6-nitro-)

• Product Name: Benzonitrile, 2-(2-hydroxyethoxy)-6-nitro-
• CAS No: 59632-08-5
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 1615913
• Update Time: 2024-08-30

Benzonitrile, 2-(2-hydroxyethoxy)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(2-hydroxyethoxy)-6-nitro-

• Inchi： 1S/C9H8N2O4/c10-6-7-8(11(13)14)2-1-3-9(7)15-5-4-12/h1-3,12H,4-5H2
• InChI Key： BWRMVXUBJWWGAD-UHFFFAOYSA-N
• SMILES： C(#N)C1=C([N+]([O-])=O)C=CC=C1OCCO

Computed Properties

• Exact Mass: 208.04844

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 447.4±35.0 °C(Predicted)
• PSA: 96.39
• pka: 13.97±0.10(Predicted)